Cas no 1806126-93-1 (3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1806126-93-1
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4912380
• Update Time: 2025-05-24

3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C8H4F4N2O/c9-6-2-1-5(3-4-13)14-7(6)15-8(10,11)12/h1-2H,3H2
• InChI Key： KWYRHUVKDYQFDH-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC#N)=NC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile

Introduction to 3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806126-93-1)

3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806126-93-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated pyridine ring and a trifluoromethoxy substituent, which contribute to its potential therapeutic applications and chemical reactivity.

The fluorine atom in the 3-position of the pyridine ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The trifluoromethoxy group, on the other hand, introduces additional electronic and steric effects that can modulate the compound's biological activity and pharmacokinetic properties. These features collectively make 3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile a valuable building block in the synthesis of novel pharmaceuticals.

Recent studies have highlighted the potential of 3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways, such as kinases and proteases. This makes it a promising lead compound for the development of targeted cancer therapies.

In addition to its antitumor properties, 3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and hepatitis C virus (HCV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes, making it a potential candidate for the treatment of viral infections.

The synthesis of 3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile involves several well-established chemical reactions. One common approach is to start with a suitable pyridine derivative and introduce the fluorine and trifluoromethoxy groups through sequential substitution reactions. The final step typically involves the formation of the acetonitrile moiety via a nitrile substitution reaction. This synthetic route allows for high yields and good purity, making it suitable for large-scale production.

The physical and chemical properties of 3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile have been extensively characterized. It is a solid at room temperature with a melting point ranging from 75°C to 80°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile, but has limited solubility in water. These properties facilitate its use in various chemical reactions and biological assays.

In terms of safety, 3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile should be handled with care due to its potential reactivity and toxicity. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Proper storage conditions are also essential to maintain the stability and integrity of the compound.

Future research on 3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile is likely to focus on optimizing its pharmacological properties through structure-based drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations can provide insights into the binding interactions between this compound and its target proteins, guiding the rational design of more potent and selective derivatives.

In conclusion, 3-Fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806126-93-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic activities, make it an important molecule for further investigation and development.